Cas no 14786-27-7 (Benzyl 4-Nitrobenzoate)
Benzyl 4-Nitrobenzoate is an organic compound commonly used as an intermediate in chemical synthesis, particularly in pharmaceutical and agrochemical applications. Its structure features a benzyl ester group linked to a 4-nitrobenzoate moiety, making it a versatile building block for further functionalization. The nitro group enhances reactivity, facilitating nucleophilic substitution or reduction reactions. This compound is valued for its stability under standard conditions and high purity, ensuring consistent performance in synthetic processes. It is typically employed in research and industrial settings where precise control over molecular architecture is required. Proper handling and storage are recommended due to its potential sensitivity to light and heat.
Benzyl 4-Nitrobenzoate structure
Product Name:Benzyl 4-Nitrobenzoate
CAS No:14786-27-7
MF:C14H11NO4
MW:257.241443872452
CID:179518
PubChem ID:84647
Update Time:2025-06-07
Benzyl 4-Nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-nitro-,phenylmethyl ester
- Benzyl 4-Nitrobenzoate
- 4-nitrobenzoic acid benzyl ester
- 4-nitrobenzoic acid phenylmethyl ester
- 4-O2NC6H4CO2Bn
- Benzoic acid,p-nitro-,benzyl ester
- Benzyl p-nitrobenzoate
- benzyl-4-nitrobenzoate
- phenylmethyl 4-nitrobenzoate
- Benzoic acid, 4-nitro-, phenylmethyl ester
- Benzoic acid, p-nitro-, benzyl ester
- 14786-27-7
- NS00024846
- benzyl 4-nitro-benzoate
- SR-01000198555-1
- Benzoic acid, 4-nitro, benzyl ester
- NSC-406869
- SR-01000198555
- InChI=1/C14H11NO4/c16-14(19-10-11-4-2-1-3-5-11)12-6-8-13(9-7-12)15(17)18/h1-9H,10H
- EINECS 238-854-3
- NSC406869
- DTXSID40163820
- NSC 406869
- 4-Nitrobenzoic acid, benzyl ester
- SCHEMBL523154
- AI3-08669
- AKOS003442168
- DB-318702
-
- Inchi： 1S/C14H11NO4/c16-14(19-10-11-4-2-1-3-5-11)12-6-8-13(9-7-12)15(17)18/h1-9H,10H2
- InChI Key： XCQFGJYVKKCUFX-UHFFFAOYSA-N
- SMILES： O(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 257.06900
- Monoisotopic Mass: 257.068808
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 72.1
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 419.7±28.0 °C at 760 mmHg
- Flash Point: 188.1±26.0 °C
- Refractive Index: 1.607
- PSA: 72.12000
- LogP: 3.47500
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
Benzyl 4-Nitrobenzoate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Benzyl 4-Nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B285515-1g |
Benzyl 4-Nitrobenzoate |
14786-27-7 | 1g |
$ 135.00 | 2022-06-07 | ||
| TRC | B285515-10g |
Benzyl 4-Nitrobenzoate |
14786-27-7 | 10g |
$ 770.00 | 2022-06-07 | ||
| TRC | B285515-25g |
Benzyl 4-Nitrobenzoate |
14786-27-7 | 25g |
$ 1565.00 | 2022-06-07 | ||
| TRC | B285515-1000mg |
Benzyl 4-Nitrobenzoate |
14786-27-7 | 1g |
$ 167.00 | 2023-04-18 | ||
| TRC | B285515-10000mg |
Benzyl 4-Nitrobenzoate |
14786-27-7 | 10g |
$ 930.00 | 2023-04-18 | ||
| TRC | B285515-25000mg |
Benzyl 4-Nitrobenzoate |
14786-27-7 | 25g |
$ 1889.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503485-1 g |
Benzyl 4-Nitrobenzoate, |
14786-27-7 | 1g |
￥2,407.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503485-1g |
Benzyl 4-Nitrobenzoate, |
14786-27-7 | 1g |
￥2407.00 | 2023-09-05 |
Benzyl 4-Nitrobenzoate Related Literature
-
Soumen Dey,Sunita K. Gadakh,A. Sudalai Org. Biomol. Chem. 2015 13 10631
-
Young-Do Kwon,Minh Thanh La,Hee-Kwon Kim New J. Chem. 2018 42 10833
-
Feng Xie,Fengxia Yan,Mengmeng Chen,Min Zhang RSC Adv. 2014 4 29502
-
4. Solid–liquid phase transfer kinetics of p-nitrobenzoate esterification catalysed by crown ethers; a comparison of the catalytic efficiency of various crown ethersKam-Han Wong,Alex P. W. Wai J. Chem. Soc. Perkin Trans. 2 1983 317
-
5. Kinetics of the esterification of potassium p-nitrobenzoate by benzyl bromide using dicyclohexyl-18-crown-6 as phase-transfer agentKam-Han Wong J. Chem. Soc. Chem. Commun. 1978 282
14786-27-7 (Benzyl 4-Nitrobenzoate) Related Products
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- 77324-87-9(Methyl 2-methyl-5-nitrobenzoate)
- 5466-84-2(4-Nitrophthalic anhydride)
- 610-93-5(6-Nitrophthalide)
- 13290-96-5(Dimethyl 5-nitroisophthalate)
- 619-50-1(Methyl 4-nitrobenzoate)
- 1955-46-0(Methyl 5-Nitroisophthalate)
- 610-22-0(1,2-Dimethyl 4-nitrophthalate)
- 618-95-1(Methyl 3-nitrobenzoate)
- 99-77-4(ethyl-P-nitrobenzoate)
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